Cas no 52769-06-9 (9,10-Anthracenedione, 3-ethyl-1,2,3,4-tetrahydro-1-(3-methylpentyl)-)

• Product name: 9,10-Anthracenedione, 3-ethyl-1,2,3,4-tetrahydro-1-(3-methylpentyl)-
• CAS No: 52769-06-9
• MF: C₂₂H₂₈O₂
• MW: 324.456526756287
• CID: 358872
• PubChem ID: 21490620

9,10-Anthracenedione, 3-ethyl-1,2,3,4-tetrahydro-1-(3-methylpentyl)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 3-ethyl-1,2,3,4-tetrahydro-1-(3-methylpentyl)-
• 3-ethyl-1-(3-methylpentyl)-1,2,3,4-tetrahydroanthracene-9,10-dione
• SCHEMBL11792248
• 52769-06-9
• DTXSID20614769

• Inchi： InChI=1S/C22H28O2/c1-4-14(3)10-11-16-12-15(5-2)13-19-20(16)22(24)18-9-7-6-8-17(18)21(19)23/h6-9,14-16H,4-5,10-13H2,1-3H3
• InChI Key： UQDDSCPSBUBRDJ-UHFFFAOYSA-N
• SMILES： C(C1CC2=C(C(=O)C3C(C2=O)=CC=CC=3)C(CCC(C)CC)C1)C

Computed Properties

• Exact Mass: 324.20904
• Monoisotopic Mass: 324.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1Ų
• XLogP3: 6.4

Experimental Properties

• PSA: 34.14

Related Categories

• Anthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones